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Compound of Interest

Compound Name: Narasin sodium

Cat. No.: B8054886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Narasin sodium is a polyether ionophore antibiotic isolated from Streptomyces aureofaciens.

[1][2] It functions by forming lipid-soluble complexes with monovalent cations, such as sodium

(Na+) and potassium (K+), and transporting them across biological membranes. This disruption

of ion gradients makes narasin an effective coccidiostat in veterinary medicine. In research,

narasin is utilized for its broad-spectrum activity against Gram-positive bacteria and its

emerging applications in cancer research.[1][3] Studies have shown that narasin can inhibit

NF-κB signaling, induce apoptosis in tumor cells, and inactivate TGF-β/SMAD3 and IL-6/STAT3

signaling pathways, which are critical in cancer cell proliferation and metastasis.[4][5] Due to its

hydrophobic nature, narasin sodium is practically insoluble in water but soluble in organic

solvents like dimethyl sulfoxide (DMSO), ethanol, and methanol.[2][3] This document provides

a detailed protocol for the preparation, storage, and handling of narasin sodium stock

solutions in DMSO for research applications.

Data Presentation
Quantitative data for narasin sodium is summarized in the table below for easy reference.
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Property Value Citations

Molecular Formula C₄₃H₇₁NaO₁₁ [6][7]

Molecular Weight 787.01 g/mol [6][7]

Appearance Solid [6]

Purity ≥95% [3][6]

Solubility in DMSO Soluble [3][6]

Recommended Storage -20°C [1][3][6]

Stability in Storage ≥ 4 years at -20°C [4][6]

Typical Stock Conc.
1 mg/mL (1.27 mM) to 10

mg/mL (12.7 mM)

Typical Working Conc. 0.01 - 5 µM

Experimental Protocols
Materials

Narasin Sodium powder (purity ≥95%)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
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Narasin sodium should be handled as a hazardous substance.[6] Ingestion, inhalation, and

contact with skin and eyes should be avoided.[6] Handle the compound in a chemical fume

hood. In case of accidental contact, wash the affected area thoroughly with water. Dispose of

waste according to institutional and local regulations. It is crucial to note that formulations

containing narasin can be fatal to certain animal species like horses and other equines.

Protocol for Preparing a 10 mM Narasin Sodium Stock
Solution in DMSO

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Place a sterile microcentrifuge tube or amber glass vial on the balance and tare.

Weighing Narasin Sodium:

Carefully weigh out 7.87 mg of narasin sodium powder into the tared container. This

corresponds to a final concentration of 10 mM in 1 mL of DMSO.

Calculation:

Molecular Weight (MW) of Narasin Sodium = 787.01 g/mol

To make a 10 mM (0.01 M) solution: 0.01 moles/L * 787.01 g/mole = 7.87 g/L = 7.87

mg/mL

Dissolving in DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the container with the weighed

narasin sodium.

Cap the container tightly.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes until the narasin sodium is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if needed. Visually inspect the
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solution to ensure no particulates are present.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

or cryovials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C. The stock solution is stable for at least 4 years when stored

properly.[4][6]

Preparation of Working Solutions:

For cell culture experiments, dilute the 10 mM stock solution in the appropriate cell culture

medium to the desired final working concentration (typically in the range of 0.01 - 5 µM).

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[6]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM narasin sodium stock solution in DMSO.

Simplified Signaling Pathway Inhibition by Narasin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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